Cas no 2138356-51-9 (1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol)

• Product Name: 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol
• CAS No: 2138356-51-9
• MF: C₇H₁₄F₂O₃
• MW: 184.181069850922
• CID: 5961598
• PubChem ID: 165740503
• Update Time: 2025-10-25

1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol
• EN300-1122216
• 2138356-51-9

• Inchi： 1S/C7H14F2O3/c1-7(10,6(8)9)5-12-4-3-11-2/h6,10H,3-5H2,1-2H3
• InChI Key： GEWWDTMGOBNVKL-UHFFFAOYSA-N
• SMILES： FC(C(C)(COCCOC)O)F

Computed Properties

• Exact Mass: 184.09110063g/mol
• Monoisotopic Mass: 184.09110063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol

Introduction to 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol (CAS No. 2138356-51-9)

1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol, identified by its CAS number 2138356-51-9, is a fluorinated alcohol with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the areas of central nervous system (CNS) modulation and anti-inflammatory applications. The presence of both fluorine and methoxy groups in its molecular structure contributes to its distinctive reactivity and potential biological activity, making it a subject of intense research interest.

The molecular structure of 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol consists of a branched aliphatic chain with fluorine and methoxy substituents strategically positioned to enhance its pharmacological profile. The fluorine atom at the 1-position introduces lipophilicity and metabolic stability, while the methoxyethoxy group at the 3-position provides solubility and interacts favorably with biological targets. This combination of features makes the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing focus on the development of novel fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic properties. Studies have demonstrated that fluorine substitution can significantly alter the electronic distribution within a molecule, leading to stronger interactions with biological receptors. The compound 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol exemplifies this trend, as its fluorinated backbone likely contributes to its stability under metabolic conditions and its ability to penetrate the blood-brain barrier.

Research into 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol has revealed potential applications in treating neurological disorders. The compound's ability to modulate neurotransmitter systems suggests that it may have therapeutic effects on conditions such as epilepsy, depression, and anxiety. Additionally, its anti-inflammatory properties have been observed in preclinical studies, indicating that it could be useful in developing treatments for chronic inflammatory diseases.

The synthesis of 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol presents unique challenges due to the presence of sensitive functional groups. Advanced synthetic methodologies are employed to ensure high yield and purity, with particular attention paid to protecting groups that prevent unwanted side reactions. Recent advancements in catalytic processes have enabled more efficient production routes, reducing the environmental impact of its synthesis.

The pharmacological evaluation of 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol has involved both in vitro and in vivo studies. In cell-based assays, the compound has shown selective interaction with specific enzymes and receptors relevant to CNS function. Animal models have further supported these findings, demonstrating behavioral changes consistent with modulation of neurotransmitter activity. These results are encouraging for the development of novel therapeutics based on this scaffold.

The future prospects for 1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol are promising, with ongoing research aimed at optimizing its pharmacological profile. Structural modifications are being explored to enhance its potency and reduce potential side effects. Additionally, computational modeling techniques are being utilized to predict how different substitutions will affect its biological activity, allowing for more targeted experimental design.

In conclusion,1,1-difluoro-3-(2-methoxyethoxy)-2-methylpropan-2-ol (CAS No. 2138356-51-9) represents an exciting opportunity in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its fluorinated backbone and methoxyethoxy substituent contribute to its distinct pharmacological properties, making it a valuable candidate for further development in treating neurological and inflammatory disorders.